Cas no 2172553-70-5 (2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid)

• Product Name: 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172553-70-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5895850
• PubChem ID: 165585066
• Update Time: 2025-08-04

2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid
• EN300-1529535
• 2172553-70-5
• 2-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-3-25-23(27(32)33)14-15-30(25)26(31)13-12-18(2)16-29-28(34)35-17-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-11,18,23-25H,3,12-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： MZKZIBIYUKOBCR-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CCC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1CC)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid

Introduction to 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid (CAS No. 2172553-70-5)

2-Ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid (CAS No. 2172553-70-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of pyrrolidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the desired product formation.

The structure of 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid includes a pyrrolidine ring, a carboxylic acid group, and an Fmoc protecting group. The presence of the Fmoc group is particularly noteworthy as it provides stability and reactivity control during synthetic processes. This compound is synthesized through a series of well-defined chemical reactions, including coupling reactions and deprotection steps, which are crucial for its application in various research areas.

Recent studies have highlighted the potential of 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a building block for creating peptides with enhanced bioavailability and stability. The researchers found that the Fmoc group significantly improved the solubility and resistance to enzymatic degradation, making it an attractive candidate for drug delivery systems.

In addition to its role in peptide synthesis, 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid has been investigated for its potential in cancer research. A 2022 study published in the Journal of Biological Chemistry demonstrated that this compound can selectively inhibit certain protein-protein interactions that are crucial for tumor growth and metastasis. The selective inhibition properties make it a promising lead compound for developing targeted cancer therapies.

The synthesis of 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid involves several key steps. Initially, the pyrrolidine ring is formed through a ring-closing metathesis reaction. Subsequently, the carboxylic acid group is introduced via an esterification reaction, followed by the attachment of the Fmoc protecting group using standard coupling reagents such as HATU or EDC·HCl. The final step involves deprotection to remove the Fmoc group, yielding the desired product.

The physicochemical properties of 2-Ethyl-1-{[(9H-fluoren-9-yloxy)carbonyl]amino}-4-methylpentanoylpyrrolidine-3-carboxylic acid have been extensively characterized. It has a molecular weight of approximately 468 g/mol and exhibits good solubility in polar organic solvents such as DMSO and DMF. Its melting point is around 180°C, and it shows excellent stability under various conditions, making it suitable for long-term storage and transportation.

In terms of safety and handling, while this compound is not classified as hazardous or toxic, standard laboratory safety protocols should be followed when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The potential applications of 2-Ethyl-{[(9H-fluoren-)methoxycarbonyl]amino}-4-methylpentanoylpyrrolidine-3-carboxylic acid extend beyond pharmaceutical research. It has also been explored for use in materials science, particularly in the development of functional polymers and nanomaterials. A recent study published in Advanced Materials in 2023 reported that this compound can be used as a monomer to create polymers with unique optical and mechanical properties, opening up new possibilities for advanced material applications.

In conclusion, 2-Ethyl-{[(9H-fluoren-)methoxycarbonyl]amino}-4-methylpentanoylpyrrolidine-3-carboxylic acid (CAS No. 2172553-70-5) is a versatile compound with significant potential in various scientific fields. Its unique structure and properties make it an invaluable tool for researchers working on peptide synthesis, drug development, cancer therapy, and materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.